Cas no 13841-96-8 (cis-Diammine-diiodo Platinum II)

• Product Name: cis-Diammine-diiodo Platinum II
• CAS No: 13841-96-8
• MF: H₆I₂N₂Pt
• MW: 482.94798707962
• CID: 902248
• Update Time: 2025-06-29

cis-Diammine-diiodo Platinum II Chemical and Physical Properties

Names and Identifiers

• cis-Diammine-diiodo Platinum II
• diamminediiodoplatinum
• trans diiodo diammine palladium (II)
• trans-(triphenylphosphine)2PtI2
• trans-[platinum(II)diiodide(PPh3)2]
• trans-[PtI2(PPh3)2]
• trans-[PtI2(triphenylphosphine)2]
• trans-diiodobis(triphenylphosphane)platinum(II)
• trans-diiododiamineplatinum(II)
• trans-diiododiammineplatinum(II)
• trans-Diiododiamminpalladium (II)
• trans-Pt(NH3)2I2
• trans-PtI2(NH3)2
• Einecs 237-562-3
• diammine-diiodoplatin
• Platinous diiododiammine
• Platinum, diamminediiodo-

• Inchi： 1S/2HI.2H3N.Pt/h2*1H;2*1H3;/q;;;;+2/p-2
• InChI Key： PNCHTLQBARZRSO-UHFFFAOYSA-L
• SMILES： [Pt](I)I.N.N

Computed Properties

• Exact Mass: 482.82700

Experimental Properties

• PSA: 6.48000
• LogP: 2.41670

Additional information on cis-Diammine-diiodo Platinum II

Introduction to Cis-Diammine-diiodo Platinum II (CAS No. 13841-96-8)

Cis-Diammine-diiodo Platinum II, with the chemical formula Pt(NH₃)₂I₂, is a significant compound in the field of organometallic chemistry and has garnered considerable attention in recent years due to its unique structural and functional properties. This compound, identified by its CAS number 13841-96-8, belongs to the family of platinum(II) complexes, which are widely studied for their potential applications in catalysis, materials science, and pharmaceuticals. The distinctive feature of Cis-Diammine-diiodo Platinum II lies in its coordination environment, where two ammonia (NH₃) ligands and two iodide (I^-) ions are coordinated to the central platinum(II) atom. This arrangement imparts a high degree of reactivity and versatility, making it a valuable subject of research.

The synthesis of Cis-Diammine-diiodo Platinum II typically involves the reaction of platinum(II) precursors with ammonia and iodide sources under controlled conditions. The precise stoichiometry and reaction conditions play a crucial role in determining the yield and purity of the product. Researchers have explored various synthetic pathways to optimize the formation of this complex, often employing solvents such as ethanol or dimethylformamide (DMF) to facilitate the reaction. The resulting compound is characterized by its distinct color and crystalline structure, which are indicative of its stable coordination environment.

In recent years, Cis-Diammine-diiodo Platinum II has been the focus of numerous studies due to its potential applications in pharmaceuticals. Platinum(II) complexes are well-known for their antitumor properties, and modifications in their coordination environment can lead to enhanced efficacy and reduced side effects. The presence of both ammonia and iodide ligands in Cis-Diammine-diiodo Platinum II provides a unique balance between stability and reactivity, making it an attractive candidate for further development as an anticancer agent. Several research groups have reported promising results in preclinical studies, demonstrating its ability to induce apoptosis in cancer cells while maintaining relative selectivity over healthy cells.

The structural properties of Cis-Diammine-diiodo Platinum II also make it interesting for applications in materials science. The compound exhibits distinct electronic and optical properties, which can be exploited in the development of novel materials such as luminescent agents or catalysts. For instance, the iodide ligands can participate in π-stacking interactions with other molecules, leading to the formation of supramolecular structures with potential applications in nanotechnology. Additionally, the ammonia ligands can be easily replaced or modified, allowing for tailored properties that suit specific applications.

Advances in computational chemistry have further enhanced our understanding of Cis-Diammine-diiodo Platinum II. Molecular modeling studies have provided insights into its electronic structure and reactivity, aiding in the design of more effective synthetic routes and functional derivatives. These computational approaches have also been used to predict the behavior of the compound under various conditions, such as different temperatures or solvent environments. Such predictions are invaluable for guiding experimental work and optimizing applications.

The pharmaceutical potential of platinum(II) complexes has led to extensive research into their mechanisms of action. Cis-Diammine-diiodo Platinum II, with its unique coordination environment, offers a platform for studying these mechanisms at a molecular level. Researchers have observed that the compound interacts with DNA through platination events, leading to disruptions in DNA replication and transcription. These disruptions ultimately result in cell cycle arrest and apoptosis. Understanding these mechanisms is crucial for developing more effective platinum-based drugs with improved therapeutic profiles.

In conclusion, Cis-Diammine-diiodo Platinum II (CAS No. 13841-96-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique coordination environment, characterized by ammonia and iodide ligands, provides a balance between stability and reactivity that makes it an attractive candidate for further development. Recent studies have highlighted its promising applications as an anticancer agent and its potential use in advanced materials. As research continues to uncover new aspects of this compound's properties and functions, it is likely that Cis-Diammine-diiodo Platinum II will play an increasingly important role in scientific innovation.